Cas no 24027-82-5 (Benzo[a]pyren-5-ol, acetate (8CI,9CI))

Benzo[a]pyren-5-ol, acetate (8CI,9CI) structure
24027-82-5 structure
Product name:Benzo[a]pyren-5-ol, acetate (8CI,9CI)
CAS No:24027-82-5
MF:C22H14O2
MW:310.34536
CID:290382
PubChem ID:146881

Benzo[a]pyren-5-ol, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyren-5-ol, acetate (8CI,9CI)
    • Benzo[pqr]tetraphen-5-yl acetate
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(acetyloxy)-
    • 5-(Acetyloxy)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-acetoxy-barbituric acid
    • 5-Acetoxy-barbitursaeure
    • 5-Acetoxybenzo[a]pyrene
    • 5-Acetoxybenzo< a> pyrene
    • 5-acetoxy-pyrimidine-2,4,6-trione
    • AC1L2WOO
    • Acetyldialuric acid
    • BRN 0188162
    • LS-135664
    • Benzo(a)pyren-5-ol, acetate
    • 24027-82-5
    • DTXSID40946877
    • Inchi: InChI=1S/C22H14O2/c1-13(23)24-20-12-16-7-4-6-14-9-10-18-17-8-3-2-5-15(17)11-19(20)22(18)21(14)16/h2-12H,1H3
    • InChI Key: FRJCAHNSPSIPAG-UHFFFAOYSA-N
    • SMILES: CC(OC1=CC2=CC=CC3C=CC4C5C=CC=CC=5C=C1C=4C2=3)=O

Computed Properties

  • Exact Mass: 310.09942
  • Monoisotopic Mass: 310.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 6

Experimental Properties

  • Density: 1.327
  • Boiling Point: 528.9°Cat760mmHg
  • Flash Point: 159.7°C
  • Refractive Index: 1.819
  • PSA: 26.3

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